![molecular formula C19H22N8 B6458981 4-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline CAS No. 2549016-94-4](/img/structure/B6458981.png)
4-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline
Description
Scientific Research Applications
Antitumor Activity
The tetrahydroquinazoline scaffold has been investigated for its potential as an antitumor agent. Researchers have synthesized derivatives of this compound and evaluated their efficacy against different cancer cell lines. These studies aim to identify novel chemotherapeutic agents that can combat tumor growth and metastasis .
Antileishmanial Activity
Leishmaniasis, caused by protozoan parasites of the genus Leishmania, is a neglected tropical disease. Some tetrahydroquinazoline derivatives have shown promising antileishmanial activity. These compounds could serve as leads for developing effective treatments against this parasitic infection .
Antimalarial Properties
Malaria remains a global health challenge. Certain pyrazole-bearing compounds, including those related to our target molecule, exhibit potent antimalarial effects. Researchers continue to explore these derivatives for their ability to combat Plasmodium parasites .
Anti-Inflammatory Potential
Inflammation plays a crucial role in various diseases. Tetrahydroquinazoline derivatives have demonstrated anti-inflammatory properties. Understanding their mechanisms of action could lead to the development of new anti-inflammatory drugs .
Antiviral Activity
Given the ongoing threat of viral infections, compounds with antiviral properties are highly sought after. While specific studies on our compound are limited, its structural features suggest potential antiviral effects. Further research is needed to validate this hypothesis .
Antibacterial Effects
The fight against antibiotic-resistant bacteria necessitates the discovery of novel antibacterial agents. Although direct evidence for our compound’s antibacterial activity is scarce, its structural motifs align with known antibacterial scaffolds. Investigating its effects against bacterial pathogens is warranted .
properties
IUPAC Name |
4-[4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]-5,6,7,8-tetrahydroquinazoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N8/c1-2-5-16-15(4-1)19(21-14-20-16)26-12-10-25(11-13-26)17-6-7-18(24-23-17)27-9-3-8-22-27/h3,6-9,14H,1-2,4-5,10-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSDOAMKKIPINBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NC=N2)N3CCN(CC3)C4=NN=C(C=C4)N5C=CC=N5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{4-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}-5,6,7,8-tetrahydroquinazoline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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